Cas no 2172531-44-9 ({1-(2-bromo-4-chlorophenyl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(2-bromo-4-chlorophenyl)methylazetidin-2-yl}methanamine
• CAS No: 2172531-44-9
• MF: C₁₁H₁₄BrClN₂
• MW: 289.599260807037
• CID: 6035435
• PubChem ID: 165748058
• Update Time: 2025-05-19

{1-(2-bromo-4-chlorophenyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-bromo-4-chlorophenyl)methylazetidin-2-yl}methanamine
• EN300-1280899
• {1-[(2-bromo-4-chlorophenyl)methyl]azetidin-2-yl}methanamine
• 2172531-44-9

• Inchi： 1S/C11H14BrClN2/c12-11-5-9(13)2-1-8(11)7-15-4-3-10(15)6-14/h1-2,5,10H,3-4,6-7,14H2
• InChI Key： XRBNUFOPTLOSIL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN1CCC1CN)Cl

Computed Properties

• Exact Mass: 288.00289g/mol
• Monoisotopic Mass: 288.00289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-(2-bromo-4-chlorophenyl)methylazetidin-2-yl}methanamine

Comprehensive Overview of {1-(2-bromo-4-chlorophenyl)methylazetidin-2-yl}methanamine (CAS No. 2172531-44-9)

The compound {1-(2-bromo-4-chlorophenyl)methylazetidin-2-yl}methanamine (CAS No. 2172531-44-9) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an azetidine ring with a bromo-chlorophenyl substituent, making it a versatile intermediate for drug discovery and material science applications. The presence of both bromine and chlorine atoms enhances its reactivity, enabling selective modifications for targeted synthesis.

In recent years, the demand for heterocyclic compounds like {1-(2-bromo-4-chlorophenyl)methylazetidin-2-yl}methanamine has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in its role as a pharmacophore in central nervous system (CNS) drugs, given its ability to cross the blood-brain barrier. This aligns with the growing focus on neurodegenerative diseases and mental health disorders, which dominate current biomedical discussions.

The synthesis of CAS No. 2172531-44-9 involves multi-step organic reactions, including N-alkylation and halogenation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure, ensuring compliance with industry standards. These methodologies are frequently searched by chemists seeking optimized synthetic routes or quality control protocols.

From an industrial perspective, {1-(2-bromo-4-chlorophenyl)methylazetidin-2-yl}methanamine is valued for its scalability and compatibility with green chemistry principles. Companies are investing in catalytic processes to minimize waste, reflecting broader trends toward sustainable manufacturing. This resonates with environmentally conscious stakeholders who prioritize eco-friendly synthesis methods.

Another key application of this compound lies in agrochemical research, where its structural motifs are explored for pest control formulations. The halogenated aromatic component contributes to bioactivity, addressing global concerns about crop protection and food security. Such interdisciplinary relevance makes it a frequent subject in patent literature and academic journals.

In summary, {1-(2-bromo-4-chlorophenyl)methylazetidin-2-yl}methanamine (CAS No. 2172531-44-9) exemplifies the convergence of medicinal chemistry, process optimization, and sustainability. Its multifaceted utility ensures continued interest across scientific and industrial domains, driven by evolving challenges in healthcare and environmental stewardship.